Cas no 2171774-66-4 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid
• CAS No: 2171774-66-4
• MF: C₂₁H₂₀F₃NO₅
• MW: 423.382416725159
• CID: 6204092
• PubChem ID: 165812256
• Update Time: 2025-10-31

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid
• 2171774-66-4
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid
• EN300-1299996

• Inchi： 1S/C21H20F3NO5/c22-21(23,24)10-12(26)9-18(19(27)28)25-20(29)30-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18,26H,9-11H2,(H,25,29)(H,27,28)
• InChI Key： ZOKWJDYRDROHSB-UHFFFAOYSA-N
• SMILES： FC(CC(CC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)O)(F)F

Computed Properties

• Exact Mass: 423.12935722g/mol
• Monoisotopic Mass: 423.12935722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid (CAS No. 2171774-66-4)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid (CAS No. 2171774-66-4) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a trifluoromethyl moiety, and a hydroxyl group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologics.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. This makes the compound highly versatile in synthetic chemistry, allowing for the precise construction of complex molecules. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles. Additionally, the hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, further enhancing the compound's biological activity.

Recent studies have highlighted the potential of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the trifluoromethyl group significantly enhances the compound's binding affinity to the target enzyme, leading to improved efficacy and reduced side effects.

In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers explored the use of this compound as a building block for synthesizing peptidomimetics with enhanced stability and bioavailability. The Fmoc protecting group allowed for efficient coupling reactions, while the trifluoromethyl and hydroxyl groups contributed to the overall stability and solubility of the resulting peptidomimetics. These findings suggest that 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid could be a valuable tool in the design of novel therapeutic agents for various diseases.

The structural complexity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid also makes it an attractive candidate for use in combinatorial chemistry approaches. By systematically varying substituents on the core structure, researchers can generate libraries of compounds with diverse biological activities. This approach has been successfully applied in drug discovery programs aimed at identifying new leads for treating neurological disorders, infectious diseases, and metabolic conditions.

In addition to its potential therapeutic applications, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid has been studied for its use as a probe molecule in biochemical assays. The Fmoc group can be easily removed under mild conditions, making it suitable for real-time monitoring of enzymatic reactions. The trifluoromethyl and hydroxyl groups provide additional handles for functionalization, allowing for the development of highly sensitive and specific assays.

The synthesis of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid involves several well-established synthetic routes. One common approach involves the protection of an amino acid with Fmoc chloride followed by introduction of the trifluoromethyl and hydroxyl groups through selective functionalization steps. Recent advancements in catalytic methods have further streamlined this process, enabling high yields and purity levels suitable for both research and industrial applications.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-6,6,6-trifluoro-4-hydroxyhexanoic acid (CAS No. 2171774-66-4) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and biochemical probes. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern drug discovery efforts.